![molecular formula C18H16BrNO5 B2835785 2-((4-Bromobenzyl)amino)-2-oxoethyl methyl isophthalate CAS No. 1794751-43-1](/img/structure/B2835785.png)
2-((4-Bromobenzyl)amino)-2-oxoethyl methyl isophthalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains a bromobenzyl group, an amino group, an oxoethyl group, and a methyl isophthalate group . These groups are common in organic chemistry and are often involved in various chemical reactions.
Synthesis Analysis
While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through processes like electrophilic aromatic substitution, free radical bromination, and Fischer esterification .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The bromobenzyl group would likely be attached to the amino group, which would then be attached to the oxoethyl group. The methyl isophthalate group would likely be attached elsewhere on the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom in the bromobenzyl group could potentially be replaced through a nucleophilic substitution reaction . The amino group could participate in acid-base reactions, and the oxoethyl group could potentially undergo oxidation or reduction reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. For example, compounds with bromine atoms tend to be heavier and less volatile than their non-brominated counterparts . The presence of the amino and oxoethyl groups could potentially make the compound polar, which would affect its solubility in different solvents .Scientific Research Applications
Photodynamic Therapy Application
The synthesis and characterization of new compounds with potential applications in photodynamic therapy have been explored. Specifically, the development of zinc phthalocyanine derivatives exhibiting high singlet oxygen quantum yield, appropriate for Type II photodynamic therapy mechanisms, demonstrates significant potential for cancer treatment. These compounds, through their spectroscopic, photophysical, and photochemical properties, have shown promising features as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Antimycobacterial Activities
Research on novel phthalazinyl derivatives, specifically designed for antimycobacterial activities, has been conducted. These compounds have been evaluated for their effectiveness against Mycobacterium tuberculosis, including multi-drug resistant strains. Such studies contribute to the development of new treatments for tuberculosis, showcasing the therapeutic potential of these derivatives in combating mycobacterial infections (Sriram, Yogeeswari, Senthilkumar, Dewakar, Rohit, Debjani, Bhat, Veugopal, Pavan, & Thimmappa, 2009).
Fluorescent Sensor Development
The design and characterization of new fluorescent sensors for metal ion detection have been explored. Specifically, compounds have been developed for the selective recognition of aluminum ions, with applications in bacterial cell imaging and logic gate functionalities. This demonstrates the versatility of these compounds in both biological and environmental monitoring applications (Yadav & Singh, 2018).
Synthesis of Alkaloids
In the realm of natural product synthesis, methods have been developed for the synthesis of phthalideisoquinoline and protoberberine alkaloids, as well as indolo[2,1-a]isoquinolines. These methodologies, involving palladium(0)-catalyzed carbonylation, highlight the potential of 2-((4-Bromobenzyl)amino)-2-oxoethyl methyl isophthalate derivatives in the efficient synthesis of complex natural products and their analogs (Orito, Miyazawa, Kanbayashi, Tokuda, & Suginome, 1999).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-O-[2-[(4-bromophenyl)methylamino]-2-oxoethyl] 1-O-methyl benzene-1,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO5/c1-24-17(22)13-3-2-4-14(9-13)18(23)25-11-16(21)20-10-12-5-7-15(19)8-6-12/h2-9H,10-11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAGBNKDBWNEOTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)C(=O)OCC(=O)NCC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.